Cas no 9014-01-1 (bacillopeptidaseb)

• Product name: bacillopeptidaseb
• CAS No: 9014-01-1
• MF: C₄₅H₆₈N₁₀O₁₅
• MW: 989.1
• MDL: MFCD00132092
• CID: 86228
• PubChem ID: 3086051

bacillopeptidaseb Chemical and Physical Properties

Names and Identifiers

• bacillopeptidaseb
• SUBTILISIN A
• PROTEASE ALKALINE
• EC 3.4.21.14
• alk-enzyme
• bacillopeptidasea
• bacillussubtiliscarlsberg
• Bacillussubtilisenzymefermentationproduc
• alcalase 2.4L FG
• SUBTILISIN A FROM BACILLUS AMYLOLIQUEFACIENS
• Protease from Bacillus licheniformis
• 12 T
• 16 L
• 2.4 L FG
• 2.5 L
• 8.0 L
• Alcalase&reg
• Esperase&reg
• Savinase&reg
• Subtilisin Carslberg
• Alkaline Protease
• Proteinase from Bacillus licheniformis
• Subtilo peptidase A
• Savinase 32.0 L-EX
• Savinase 4.0T
• Savinase 4T
• Savinase 6T
• Savinase 8.0
• Savinase 8.0T
• Savinase L16 EX
• Savinase TM
• Serine alkaline protease
• Spezyme FAN
• Subtilisin Carlsberg
• Subtilisin DFE
• Subtilisin KL
• Subtilopeptidase
• Sumizyme CP
• Superase
• Thermoase PC 10
• Tricozyme ML 3
• Validase TSP Concentrate II
• YN-NL Amano
• Alcalase® 2.4L
• Savinase 8.0L
• Savinase Ultra 16L
• Proteinase(Bacillus subtilis)
• Alcalase
• Protease from Bacillus sp.
• EC3.4.21.14
• Subtilisins
• Bacillomycin
• Subtilopeptidase B
• EINECS 232-752-2
• Subtilopeptidase BPN
• Bacillus subtilis carlsberg
• Bacillomycin R
• Subtilisin Carlsburg (Note: Commercial proteolytic enzymes are used in laundry detergents.)
• EC 232-752-2
• Subtilopeptidase C
• Bacillus subtilis Carlsburg
• Subtilopeptidase bpn'
• Bioprase
• DTXSID00108797
• Q4838953
• Bacillus subtilis enzyme fermentation product
• 3-((3R,6R,9S,16S,19R,22S,25S)-3,9-bis(2-amino-2-oxoethyl)-16-((1R)-1-hydroxyethyl)-19-(hydroxymethyl)-6-((4-hydroxyphenyl)methyl)-13-octyl-2,5,8,11,15,18,21,24-octaoxo-1,4,7,10,14,17,20,23-octazabicyclo(23.3.0)octacosan-22-yl)propanoic acid
• Subtilopeptidase A
• Nagarse
• Fungocin
• 76012-17-4
• E.C. 3.4.21.14
• Dafazyme PR B
• Bacillopeptidase A
• Proteolytic enzymes
• Chirazyme P 1
• 3-[(3R,6R,9S,16S,19R,22S,25S)-3,9-bis(2-amino-2-oxoethyl)-16-[(1R)-1-hydroxyethyl]-19-(hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]-13-octyl-2,5,8,11,15,18,21,24-octaoxo-1,4,7,10,14,17,20,23-octazabicyclo[23.3.0]octacosan-22-yl]propanoic acid
• Alkalase AF 2.4
• Bioprotease B 10L
• Subtilisin (9CI, ACGIH)
• Bacillopeptidase B
• E.C. 3.4.4.16
• Bacillomycin D
• Subtilisin Carlsburg [Note: Commercial proteolytic enzymes are used in laundry detergents.]
• Thermoase PC-10
• 9014-01-1
• Extretex
• Subtilisin carlsburg
• UNII-0ZP13EBC5Y
• HSDB 7921
• Genenase
• Subtilisin BPN
• Subtilisin NOVO
• SP 266

• MDL： MFCD00132092
• Inchi： InChI=1S/C45H68N10O15/c1-3-4-5-6-7-8-10-26-20-36(61)49-30(21-34(46)59)41(66)51-29(19-25-12-14-27(58)15-13-25)40(65)52-31(22-35(47)60)45(70)55-18-9-11-33(55)43(68)50-28(16-17-37(62)63)39(64)53-32(23-56)42(67)54-38(24(2)57)44(69)48-26/h12-15,24,26,28-33,38,56-58H,3-11,16-23H2,1-2H3,(H2,46,59)(H2,47,60)(H,48,69)(H,49,61)(H,50,68)(H,51,66)(H,52,65)(H,53,64)(H,54,67)(H,62,63)/t24-,26?,28+,29-,30+,31-,32-,33+,38+/m1/s1
• InChI Key： VLKSXJAPRDAENT-OWGHDAAGSA-N
• SMILES： N#CC1=CC=C(CCl)C=C1

Computed Properties

• Exact Mass: 988.48656150g/mol
• Monoisotopic Mass: 988.48656150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 70
• Rotatable Bond Count: 18
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 408Ų
• XLogP3: -1.1

Experimental Properties

• Density: 1.3
• Stability/Shelf Life: store cold
• Color/Form: ≥50 mg/mL

bacillopeptidaseb Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302;H315;H318;H334;H335;H410
• Warning Statement： P261;P273;P280;P305;P351;P338;P342;P311
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：1
• Hazard Category Code： 22-37/38-41-42-50
• Safety Instruction： 22-24-26-36/37/39-61
• FLUKA BRAND F CODES：3-10
• RTECS：CO9550000
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on bacillopeptidaseb

Comprehensive Overview of Bacillopeptidase B (CAS No. 9014-01-1): Properties, Applications, and Industry Insights

Bacillopeptidase B (CAS No. 9014-01-1) is a proteolytic enzyme derived from Bacillus species, widely recognized for its substrate specificity and industrial versatility. This enzyme belongs to the serine protease family, characterized by its ability to cleave peptide bonds adjacent to specific amino acid residues. With growing interest in enzyme-based solutions for biotechnology, pharmaceuticals, and sustainable manufacturing, Bacillopeptidase B has emerged as a focal point for researchers and manufacturers alike.

The enzymatic activity of Bacillopeptidase B is optimized under neutral to alkaline pH conditions, making it suitable for applications in detergent formulations, protein digestion, and biocatalysis. Recent studies highlight its role in wound healing and anti-inflammatory therapies, aligning with the rising demand for bioactive enzymes in medical research. Additionally, its compatibility with green chemistry principles has spurred adoption in eco-friendly industrial processes.

From an SEO perspective, users frequently search for terms like "Bacillopeptidase B uses", "CAS 9014-01-1 supplier", and "enzyme stability optimization". Addressing these queries, this enzyme's thermal stability (up to 60°C) and compatibility with metal ions are critical for industrial scalability. Moreover, its non-toxic profile meets regulatory standards for food-grade applications, such as protein hydrolysate production.

Innovations in protein engineering have further enhanced Bacillopeptidase B's catalytic efficiency, particularly for high-value peptide synthesis. Industry reports emphasize its potential in personalized medicine and biopharmaceuticals, where precision cleavage of proteins is paramount. As sustainability gains traction, the enzyme's role in waste valorization (e.g., agricultural byproduct processing) also attracts attention.

For quality assurance, analytical methods like HPLC and mass spectrometry are employed to validate Bacillopeptidase B purity (typically ≥90%). Storage recommendations include lyophilized forms at -20°C to preserve activity. Suppliers often provide customizable formulations, catering to niche applications such as diagnostic kits or research reagents.

In conclusion, Bacillopeptidase B (CAS No. 9014-01-1) exemplifies the convergence of biotechnology and industrial innovation. Its adaptability to circular economy models and alignment with healthcare trends ensure its relevance in future scientific and commercial landscapes.